BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Guide: Electronic Configuration of the
Silicon(4+) Cation

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Silicon(4+)

Cat. No.: B1231638

For: Researchers, Scientists, and Drug Development Professionals Subject: A detailed analysis
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Abstract

The silicon(4+) cation (Si**) is the ion formed when a neutral silicon atom loses all four of its
valence electrons. This process results in an ion with a noble gas electron configuration,
rendering it isoelectronic with neon. This guide outlines the principles governing this
transformation, starting from the ground state of a neutral silicon atom and detailing the
resulting electronic structure of the Si#* cation.

Ground State Configuration of Neutral Silicon (Si)

A neutral silicon atom (Si) has an atomic number of 14, which corresponds to 14 protons in its
nucleus and 14 electrons orbiting that nucleus.[1][2] The arrangement of these electrons in
their respective orbitals, known as the electron configuration, follows the Aufbau principle. The
ground state electron configuration for silicon is:

1s2 252 2p® 3s2 3p?[3][4]

Alternatively, this can be expressed using the noble gas notation, which abbreviates the core
electrons to the preceding noble gas. For silicon, the preceding noble gas is Neon (Ne).

[Ne] 3s2 3p?[S][6][7]
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The electrons in the outermost shell (the third principal energy level in this case) are the
valence electrons. Silicon possesses four valence electrons (two in the 3s orbital and two in the
3p orbital).[4][6]

Formation of the Silicon(4+) Cation (Si**)

The notation "(4+)" indicates that the silicon atom has lost four electrons, resulting in a net
positive charge of +4. Cations are formed by removing electrons from the highest energy level
first. In the case of silicon, all four of its valence electrons from the n=3 shell are removed.

The process can be visualized as the sequential removal of the 3p and then the 3s electrons:

Si ([Ne] 3s2 3p?) — Si* ([Ne] 3s23p?) + e~

Sit ([Ne] 3s2 3pt) — Si2* ([Ne] 3s?) + e~

Siz* ([Ne] 3s?) - Sid* ([Ne] 3s?) + e~

Sis+ ([Ne] 3st) — Si4* ([Ne]) + e~

The diagram below illustrates the logical workflow of this ionization process.

Neutral Si Atom
[Ne] 3s23p?

- 4e~
(Loss of all valence electrons)

:

Silicon(4+) lon
[Ne] or 1s22s22p°®

Click to download full resolution via product page

Fig. 1: lonization of Silicon to Si(4+)

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://enthu.com/blog/chemistry/silicon-electronic-configuration
https://www.webelements.com/silicon/atoms.html
https://www.benchchem.com/product/b1231638?utm_src=pdf-body
https://www.benchchem.com/product/b1231638?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1231638?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Electronic Configuration of the Silicon(4+) Cation

After the removal of the four valence electrons, the resulting electron configuration for the Si4*
ion is that of the remaining core electrons.

1s2 252 2p°

This configuration is identical to the electron configuration of the noble gas Neon (Ne).[7] lons
that share the same electron configuration as a noble gas are considered to have exceptional
stability.

Data Summary

The electronic configurations of the neutral silicon atom and its corresponding 4+ cation are
summarized below for direct comparison.

. Atomic Full Electron Noble Gas
Species Total Electrons . . .
Number (Z) Configuration Notation
Neutral Silicon 1s2 252 2p® 3s2
] 14 14 [Ne] 3s2 3p2
(Si) 3p?
Silicon(4+) lon
14 10 1s2 252 2p® [Ne]

(Si**)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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